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Compound of Interest

Compound Name: C22H24ClN5

Cat. No.: B12215020

Get Quote

Part 1: Introduction & Mechanism of Action
Compound Identity: C22H24ClN5 refers to a specific triazolo-benzodiazepine derivative,

chemically identified as 1-[2-(diethylamino)ethyl]-8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-a]

[1,4]benzodiazepine.[1] While historically the benzodiazepine scaffold was utilized for GABA-A

receptor modulation (anxiolytic/sedative effects), recent structural biology breakthroughs have

repurposed this scaffold as a potent acetyl-lysine mimetic.

Target Enzyme/Protein: Bromodomain-containing protein 4 (BRD4). Note: While BRD4 is

technically an epigenetic "reader" protein rather than a catalytic enzyme, it is functionally

targeted via "inhibition" of its protein-protein interaction (PPI) with acetylated histones. In drug

discovery, this is treated as an inhibitory modality.[2]

Mechanism of Action (MOA): C22H24ClN5 functions as a competitive inhibitor of the BET

(Bromodomain and Extra-Terminal) family. The triazole ring mimics the acetyl-lysine residue of

histone tails, inserting into the hydrophobic binding pocket of the BRD4 bromodomain. This

displacement prevents BRD4 from recruiting the Positive Transcription Elongation Factor b (P-

TEFb) complex to promoters, thereby silencing the transcription of key oncogenes such as c-

Myc and Bcl-2.
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Part 2: Visualizing the Pathway
The following diagram illustrates the competitive inhibition mechanism of C22H24ClN5 at the

chromatin interface.
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Caption: C22H24ClN5 displaces BRD4 from chromatin, blocking P-TEFb recruitment and

silencing oncogenic transcription.

Part 3: Material Preparation & Properties
Physicochemical Properties:

Property Value Notes

Formula C22H24ClN5
Triazolo-benzodiazepine
scaffold

MW 393.9 g/mol
Small molecule, Rule-of-5

compliant

Solubility (Water) < 1 mg/mL
Poorly soluble in aqueous

media

Solubility (DMSO) > 50 mg/mL
Recommended solvent for

stock

| Storage | -20°C (Desiccated)| Protect from light and moisture |

Stock Solution Protocol (10 mM):

Weigh 3.94 mg of C22H24ClN5 powder.

Add 1.0 mL of anhydrous DMSO (dimethyl sulfoxide).

Vortex for 30 seconds until completely dissolved.

Aliquot into 50 µL vials to avoid freeze-thaw cycles. Store at -20°C.

Part 4: In Vitro Binding Assay Protocol (TR-FRET)
Objective: Determine the IC50 of C22H24ClN5 against the BRD4(1) bromodomain using Time-

Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
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Principle: The assay measures the disruption of the interaction between a biotinylated acetyl-

histone peptide and a His-tagged BRD4 protein.

Donor: Europium-labeled anti-His antibody (binds BRD4).

Acceptor: ULight-Streptavidin (binds biotin-peptide).

Signal: High FRET signal indicates binding. Loss of signal indicates inhibition by

C22H24ClN5.

Materials:

BRD4(1) protein (His-tagged).

Biotinylated Histone H4 peptide (tetra-acetylated).

Lance Ultra Europium-anti-His antibody (PerkinElmer/Revvity).

ULight-Streptavidin.[3]

Assay Buffer: 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 0.01% Triton X-100.

Step-by-Step Protocol:

Compound Dilution: Prepare a 10-point serial dilution of C22H24ClN5 in DMSO (Start: 10

µM, 1:3 dilution). Further dilute 1:100 in Assay Buffer to reduce DMSO to 1%.

Plate Setup: Add 5 µL of diluted compound to a 384-well white OptiPlate.

Protein Addition: Add 5 µL of BRD4(1) protein solution (Final conc: 50 nM). Incubate for 15

min at RT.

Peptide Mix: Add 10 µL of detection mix containing:

Biotin-Peptide (Final: 50 nM).

Eu-anti-His Ab (Final: 2 nM).

ULight-Streptavidin (Final: 50 nM).
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Incubation: Seal plate and incubate for 60 min at Room Temperature in the dark.

Read: Measure TR-FRET signal on a multimode reader (e.g., EnVision).

Excitation: 320 or 340 nm.

Emission: 665 nm (Acceptor) and 615 nm (Donor).

Analysis: Calculate Ratio (665/615). Plot % Inhibition vs. Log[Concentration] to determine

IC50.

Part 5: Cellular Target Engagement (c-Myc
Suppression)
Objective: Validate that C22H24ClN5 engages BRD4 in cells and suppresses downstream

oncogenic signaling (c-Myc).

Cell Line: MV4-11 (AML cell line, highly sensitive to BET inhibition).

Protocol:

Seeding: Seed MV4-11 cells at 0.5 x 10^6 cells/mL in 6-well plates.

Treatment: Treat cells with C22H24ClN5 at 100 nM, 500 nM, and 1 µM for 6 hours. Include a

DMSO control.

Lysis: Harvest cells, wash with cold PBS, and lyse in RIPA buffer containing

protease/phosphatase inhibitors.

Western Blot:

Load 20 µg protein per lane.

Primary Antibodies: Anti-c-Myc (Cell Signaling #5605), Anti-BRD4 (Control), Anti-GAPDH

(Loading Control).

Secondary Antibodies: HRP-conjugated anti-rabbit.
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Expected Result: A dose-dependent decrease in c-Myc protein levels should be observed,

with >50% reduction expected at 500 nM.

Experimental Workflow Diagram:
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Caption: Workflow for validating cellular target engagement via c-Myc suppression.

Part 6: Troubleshooting & Expert Tips
Solubility Issues: If precipitation occurs in the assay buffer, ensure the final DMSO

concentration is < 0.5%. C22H24ClN5 is hydrophobic; strictly avoid aqueous stock

preparation.

IC50 Drift: BRD4 proteins are sticky. Use low-binding plastics and include 0.01% Triton X-

100 or Tween-20 in buffers to prevent protein loss to the plate.

Selectivity: While C22H24ClN5 targets BRD4, triazolo-benzodiazepines can have off-target

effects on GABA receptors. If used in CNS models, verify that observed phenotypes are not

due to sedation (GABAergic activity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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